Cas no 946786-71-6 (5-Bromo-2-(3-chlorophenoxy)aniline)

5-Bromo-2-(3-chlorophenoxy)aniline structure
946786-71-6 structure
Product Name:5-Bromo-2-(3-chlorophenoxy)aniline
CAS No:946786-71-6
MF:C12H9BrClNO
MW:298.562961339951
CID:2192980
Update Time:2023-08-07

5-Bromo-2-(3-chlorophenoxy)aniline Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-(3-chlorophenoxy)benzenamine
    • 5-BROMO-2-(3-CHLOROPHENOXY)ANILINE
    • 5-Bromo-2-(3-chlorophenoxy)aniline
    • Inchi: 1S/C12H9BrClNO/c13-8-4-5-12(11(15)6-8)16-10-3-1-2-9(14)7-10/h1-7H,15H2
    • InChI Key: ICWMHSIRQZRTEJ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)N)OC1C=CC=C(C=1)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 229
  • XLogP3: 4.1
  • Topological Polar Surface Area: 35.2
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